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Compound of Interest

Compound Name: Benzo[c]phenanthrene-d5

Cat. No.: B586120 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
Benzo[c]phenanthrene is a polycyclic aromatic hydrocarbon (PAH) of significant interest in

environmental and toxicological research due to its carcinogenic properties.[1][2] Its deuterated

analog, Benzo[c]phenanthrene-d5, serves as a valuable internal standard for quantitative

analysis by mass spectrometry (GC-MS or LC-MS) or as a tracer in metabolic studies.[3]

Accurate and consistent preparation of stock solutions is critical for obtaining reliable

experimental results. This document provides a detailed protocol for the safe handling and

preparation of a Benzo[c]phenanthrene-d5 stock solution.

Safety Precautions
Benzo[c]phenanthrene and its isotopologues are classified as potential carcinogens and should

be handled with extreme care.[2][4]

Handling: All work must be conducted in a certified chemical fume hood.[5]

Personal Protective Equipment (PPE): Wear appropriate PPE, including a lab coat,

chemical-resistant gloves (nitrile or neoprene), and safety glasses or goggles.[5]

Spill & Waste: In case of a spill, collect the material using spark-proof tools and dispose of it

as hazardous waste according to local regulations.[5][6] Prevent the chemical from entering
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drains.[5]

Exposure: Avoid inhalation of dust or vapors and contact with skin and eyes.[5] In case of

exposure, seek immediate medical attention and consult the Safety Data Sheet (SDS).[5][6]

Quantitative Data Summary
Key properties of Benzo[c]phenanthrene-d5 are summarized in the table below for easy

reference.

Property Value Reference(s)

Chemical Name Benzo[c]phenanthrene-d5 [3][7]

Synonyms 3,4-Benzophenanthrene-d5 [7][8][9]

CAS Number 1795011-61-8 [7][8][10]

Molecular Formula C₁₈D₅H₇ [7][8][10]

Molecular Weight 233.32 g/mol [7][8][10]

Physical Form Neat Solid [7][10]

Recommended Solvents
Toluene, Dimethyl Sulfoxide

(DMSO)
[1][11][12]

Storage (Neat Solid) +4°C [7][8]

Storage (Solution)
+4°C, in a tightly sealed vial,

protected from light.
[5][7]

Experimental Protocol: Preparation of a 1 mg/mL
Stock Solution
This protocol details the steps to prepare a 1 mg/mL stock solution of Benzo[c]phenanthrene-
d5 in a suitable organic solvent.

4.1 Materials & Equipment

Benzo[c]phenanthrene-d5 (neat solid)
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High-purity solvent (e.g., Toluene, DMSO, HPLC grade)

Analytical balance (readable to 0.01 mg)

Class A volumetric flasks (e.g., 1 mL, 5 mL, or 10 mL)

Glass Pasteur pipettes or syringes

Amber glass storage vials with PTFE-lined caps

Spatula

Weighing paper/boat

Sonicator bath

4.2 Step-by-Step Procedure

Equilibration: Remove the container of neat Benzo[c]phenanthrene-d5 from its +4°C

storage and allow it to equilibrate to room temperature for at least 30 minutes before opening

to prevent condensation.

Weighing: In a chemical fume hood, carefully weigh the desired amount of the solid. For a 1

mg/mL solution in a 5 mL volumetric flask, weigh 5.0 mg of Benzo[c]phenanthrene-d5. Tare

the weighing boat on the analytical balance before adding the compound.

Transfer: Quantitatively transfer the weighed solid into the 5 mL Class A volumetric flask. Tap

the weighing boat gently to ensure all powder is transferred.

Dissolution: Add approximately 2-3 mL of the chosen solvent (e.g., Toluene) to the volumetric

flask.

Mixing: Gently swirl the flask to dissolve the solid. If necessary, place the flask in a sonicator

bath for 5-10 minutes to ensure complete dissolution.

Dilution to Volume: Once the solid is fully dissolved, carefully add the solvent to the flask until

the bottom of the meniscus reaches the calibration mark. Use a Pasteur pipette or syringe

for the final addition to avoid overshooting the mark.
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Final Mixing: Cap the volumetric flask securely and invert it 15-20 times to ensure the

solution is homogeneous.

Storage: Transfer the final stock solution into a properly labeled amber glass vial with a

PTFE-lined cap. The label should include the compound name, concentration, solvent,

preparation date, and initials of the preparer.

Long-Term Storage: Store the stock solution in a refrigerator at +4°C, protected from light, to

minimize solvent evaporation and potential degradation.[5][7]

Visualization
The following diagrams illustrate the key relationships and workflows described in this

document.
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Workflow for Benzo[c]phenanthrene-d5 Stock Solution Preparation
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Caption: Workflow for preparing a Benzo[c]phenanthrene-d5 stock solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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